Cas no 1955548-68-1 (ethyl 2-amino-3-chloropyridine-4-carboxylate)

• Product Name: ethyl 2-amino-3-chloropyridine-4-carboxylate
• CAS No: 1955548-68-1
• MDL: MFCD30181089
• CID: 4631599
• PubChem ID: 122164139
• Update Time: 2025-06-14

ethyl 2-amino-3-chloropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-3-chloropyridine-4-carboxylate

• MDL： MFCD30181089

Additional information on ethyl 2-amino-3-chloropyridine-4-carboxylate

Comprehensive Overview of Ethyl 2-Amino-3-Chloropyridine-4-Carboxylate (CAS No. 1955548-68-1)

Ethyl 2-amino-3-chloropyridine-4-carboxylate (CAS No. 1955548-68-1) is a versatile heterocyclic compound widely utilized in pharmaceutical and agrochemical research. This pyridine derivative features a unique combination of functional groups, including an ester moiety and an amino group, making it a valuable intermediate for synthesizing bioactive molecules. Its molecular structure, C₈H₉ClN₂O₂, offers reactivity that aligns with modern green chemistry trends, addressing demands for sustainable synthesis.

Recent studies highlight the compound's role in drug discovery, particularly in developing kinase inhibitors and antimicrobial agents. Researchers increasingly focus on its potential in cancer therapeutics, a topic dominating scientific forums and AI-driven queries. The chloropyridine core is pivotal for modulating pharmacokinetic properties, a recurring theme in medicinal chemistry discussions. Notably, its ethyl ester group enhances solubility, a critical factor in optimizing drug delivery systems—an area gaining traction in search engine trends.

In agrochemical applications, 1955548-68-1 serves as a precursor for crop protection agents. With rising global interest in precision agriculture, this compound's derivatization potential aligns with searches for eco-friendly pesticides. Its chlorine substituent contributes to target specificity, reducing environmental impact—a key concern in sustainable farming debates. Analytical techniques like HPLC and NMR are essential for quality control, reflecting frequent queries about compound characterization methods.

The synthesis of ethyl 2-amino-3-chloropyridine-4-carboxylate often involves catalytic amination and esterification, processes scrutinized in process chemistry communities. Patent analyses reveal growing IP activity around its derivatives, coinciding with searches for novel chemical entities. Regulatory-compliant production methods (e.g., REACH) are frequently discussed, mirroring industry emphasis on compliance documentation.

From a commercial perspective, the compound's supply chain stability is a hot topic, especially post-pandemic. Suppliers emphasize batch-to-batch consistency—a priority for formulators. Storage recommendations (typically 2-8°C under inert atmosphere) address common end-user questions about chemical stability. Its compatibility with automated synthesis platforms also resonates with high-throughput screening enthusiasts.

Emerging applications in material science, such as organic semiconductors, further expand its relevance. Computational studies (QSAR modeling) leveraging this scaffold generate substantial academic interest, as seen in cheminformatics-related searches. The compound's cLogP (~1.5) and hydrogen bond acceptors (4) make it a frequent subject in ADMET prediction tutorials.

In conclusion, CAS 1955548-68-1 exemplifies the intersection of structural versatility and application diversity. Its prominence in hit-to-lead optimization workflows and alignment with bioisostere design principles ensure continued relevance across scientific disciplines, answering pressing queries in both industrial and academic spheres.